tert-butyl (3S,4R)-3-hydroxy-4-[2-(trimethylsilyl)ethynyl]pyrrolidine-1-carboxylate
Overview
Description
Scientific Research Applications
Coupling Reactions and Hydroxyl Group Protection
Chemical Synthesis and Coupling Reactions : Research has demonstrated the use of tert-butylcarbonyl protected compounds in palladium-catalyzed coupling reactions, producing a series of derivatives through chemical synthesis. These compounds are pivotal in creating complex chemical structures for further research applications, highlighting the versatility of tert-butyl protected intermediates in organic chemistry (Wustrow & Wise, 1991).
Protection of Hydroxyl Groups : The development of chemical agents for the protection of hydroxyl groups has been a significant area of study. Tert-butyldimethylsilyl derivatives are noted for their stability under various conditions, making them essential in synthesizing sensitive molecules, including prostaglandins (Corey & Venkateswarlu, 1972).
Advanced Chemical Synthesis and Characterization
- Synthesis and Characterization of Complex Structures : Innovative synthesis methods have been developed for compounds with tert-butyl groups, leading to structures characterized by X-ray crystallography and DFT analyses. Such studies provide insights into the molecular and crystal structures, highlighting the importance of tert-butyl derivatives in the synthesis of novel chemical entities (Çolak et al., 2021).
Chemical Stability and Reactivity
- Stability and Reactivity Studies : Research into tert-butyl protected N-carboxanhydrides has revealed their dimerization potential in the presence of base, forming complex pyrrolidine analogs. These findings underscore the reactivity of tert-butyl protected compounds under specific conditions, contributing to the broader understanding of chemical stability and reactivity patterns (Leban & Colson, 1996).
Metabolic Studies
- Metabolic Characterization : The metabolic pathways of tert-butyl benzyl derivatives have been explored, revealing insights into the metabolism of prostaglandin E2 agonists. Such studies are crucial for understanding the metabolic fate of chemicals containing tert-butyl groups, impacting drug development and toxicological assessments (Prakash et al., 2008).
Mechanism of Action
Target of Action
Similar compounds have been synthesized as potential precursors to biologically active natural products .
Mode of Action
It is known that the compound interacts with its targets to induce a biological response .
Biochemical Pathways
Similar compounds have been found to be involved in various biochemical pathways .
Result of Action
Similar compounds have been found to possess various biological activities .
Properties
IUPAC Name |
tert-butyl (3S,4R)-3-hydroxy-4-(2-trimethylsilylethynyl)pyrrolidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO3Si/c1-14(2,3)18-13(17)15-9-11(12(16)10-15)7-8-19(4,5)6/h11-12,16H,9-10H2,1-6H3/t11-,12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKHYZSWSVLTUIM-VXGBXAGGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C(C1)O)C#C[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@H]([C@@H](C1)O)C#C[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO3Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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